Cas no 66696-04-6 (Anthracene, tetradecahydro-9,10-diisocyanato-)

Anthracene, tetradecahydro-9,10-diisocyanato- structure
66696-04-6 structure
Product Name:Anthracene, tetradecahydro-9,10-diisocyanato-
CAS No:66696-04-6
MF:C16H22N2O2
MW:274.358084201813
CID:388355
PubChem ID:71369116
Update Time:2025-04-19

Anthracene, tetradecahydro-9,10-diisocyanato- Chemical and Physical Properties

Names and Identifiers

    • Anthracene, tetradecahydro-9,10-diisocyanato-
    • 9,10-diisocyanato-1,2,3,4,4a,5,6,7,8,8a,9,9a,10,10a-tetradecahydroanthracene
    • DTXSID80792153
    • 66696-04-6
    • 9,10-Diisocyanatotetradecahydroanthracene
    • Inchi: 1S/C16H22N2O2/c19-9-17-15-11-5-1-2-6-12(11)16(18-10-20)14-8-4-3-7-13(14)15/h11-16H,1-8H2
    • InChI Key: OIASMHLGWDUGCS-UHFFFAOYSA-N
    • SMILES: O=C=NC1C2CCCCC2C(C2CCCCC21)N=C=O

Computed Properties

  • Exact Mass: 274.168127949g/mol
  • Monoisotopic Mass: 274.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 58.9Ų
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